Cas no 1019480-83-1 (1-(4-chlorophenyl)ethyl(2-methylpropyl)amine)

• Product Name: 1-(4-chlorophenyl)ethyl(2-methylpropyl)amine
• CAS No: 1019480-83-1
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• CID: 5165978
• PubChem ID: 43177343
• Update Time: 2026-03-04

1-(4-chlorophenyl)ethyl(2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-chloro-α-methyl-N-(2-methylpropyl)-
• 1-(4-chlorophenyl)ethyl(2-methylpropyl)amine

• Inchi： 1S/C12H18ClN/c1-9(2)8-14-10(3)11-4-6-12(13)7-5-11/h4-7,9-10,14H,8H2,1-3H3
• InChI Key： QOFYNRYDWODZDY-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1)(C)NCC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-chlorophenyl)ethyl(2-methylpropyl)amine

Comprehensive Overview of 1-(4-chlorophenyl)ethyl(2-methylpropyl)amine (CAS No. 1019480-83-1)

1-(4-chlorophenyl)ethyl(2-methylpropyl)amine, with the CAS number 1019480-83-1, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, features a unique structural framework combining a 4-chlorophenyl group with an ethyl(2-methylpropyl)amine moiety. Its molecular architecture makes it a subject of interest for researchers exploring novel bioactive molecules.

The compound's chemical structure is characterized by the presence of a chlorine atom attached to a phenyl ring, which is further linked to an ethylamine chain with a 2-methylpropyl substituent. This configuration imparts distinct physicochemical properties, such as moderate lipophilicity and potential for hydrogen bonding, which are critical for its interactions in biological systems. Researchers have investigated its potential applications in drug discovery, particularly in targeting central nervous system (CNS) receptors and enzymes.

In recent years, the demand for innovative pharmaceutical intermediates has surged, driven by the need for more effective and safer therapeutics. 1-(4-chlorophenyl)ethyl(2-methylpropyl)amine aligns with this trend, as its structural features suggest possible utility in the synthesis of neuroactive compounds. For instance, its amine functionality could serve as a building block for designing molecules with affinity for neurotransmitter receptors, a hot topic in neurological disorder research.

The compound's synthetic versatility is another area of interest. Chemists have explored various routes to synthesize 1-(4-chlorophenyl)ethyl(2-methylpropyl)amine, including reductive amination and nucleophilic substitution reactions. These methods are often optimized for high yield and purity, which are essential for pharmaceutical applications. Additionally, its stability under standard laboratory conditions makes it a reliable candidate for further derivatization.

From a regulatory perspective, 1-(4-chlorophenyl)ethyl(2-methylpropyl)amine is not classified as a controlled substance, which facilitates its use in academic and industrial research. However, researchers must adhere to good laboratory practices (GLP) to ensure safe handling and disposal. The compound's safety profile has been preliminarily assessed, but comprehensive toxicological studies are recommended for any potential therapeutic applications.

The growing interest in personalized medicine and targeted drug delivery has further highlighted the relevance of compounds like 1-(4-chlorophenyl)ethyl(2-methylpropyl)amine. Its modular structure allows for customization, enabling researchers to tailor its properties for specific biological targets. This adaptability is particularly valuable in the development of small-molecule therapeutics, a field that continues to expand rapidly.

In summary, 1-(4-chlorophenyl)ethyl(2-methylpropyl)amine (CAS No. 1019480-83-1) represents a promising candidate for pharmaceutical research, offering a blend of structural novelty and functional versatility. Its potential applications in CNS drug development and medicinal chemistry make it a compound worth watching in the coming years. As the scientific community delves deeper into its properties and uses, this molecule may well become a cornerstone in the design of next-generation therapeutics.